1-(3-nitrobenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide

Specification

• CAS No.: 941953-22-6
• Molecular Formula: C19H16N4O6S
• Molecular Weight: 428.42
• IUPAC Name: 1-[(3-nitrophenyl)methyl]-2-oxo-N-(4-sulfamoylphenyl)pyridine-3-carboxamide
• Standard InChI: InChI=1S/C19H16N4O6S/c20-30(28,29)16-8-6-14(7-9-16)21-18(24)17-5-2-10-22(19(17)25)12-13-3-1-4-15(11-13)23(26)27/h1-11H,12H2,(H,21,24)(H2,20,28,29)
• Standard InChI Key: PJTSRADLVFEBTM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N

Introduction

1-(3-nitrobenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide is a complex organic compound with significant potential in medicinal chemistry and biological research. Its unique structure integrates various functional groups, which may contribute to its biological activity. This compound belongs to the category of dihydropyridine derivatives, which are often studied for their pharmacological properties, including potential anti-inflammatory and anticancer activities.

Chemical Formula and Molecular Weight

• Molecular Formula: C19H16N4O6S

• Molecular Weight: Not explicitly mentioned in the search results, but it can be calculated based on the molecular formula.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Optimization of reaction conditions such as temperature, pressure, and solvent choice is crucial for maximizing yield and purity. Catalysts may also be employed to enhance efficiency.

Spectroscopic Characterization

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are used to confirm the structure and purity of the synthesized compound.

Potential Applications

1-(3-nitrobenzyl)-2-oxo-N-(4-sulfamoylphenyl)-1,2-dihydropyridine-3-carboxamide has several potential applications due to its complex structure and functional groups. These include:

• Pharmacological Properties: It may exhibit anti-inflammatory and anticancer activities, similar to other dihydropyridine derivatives.

• Biological Interactions: The compound's mechanism of action likely involves interactions with specific biological targets, although detailed studies on these interactions are not readily available in the search results.

Chemical Reactivity

The compound's reactivity is influenced by its functional groups, allowing it to participate in various chemical reactions such as oxidation and substitution. Stability under different pH conditions should also be assessed to understand its behavior in biological environments.